Cas no 1096689-46-1 (4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester)

• Product Name: 4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester
• CAS No: 1096689-46-1
• MF: C₁₂H₁₅BF₃NO₂
• MW: 273.059213876724
• CID: 1033412
• PubChem ID: 25191428
• Update Time: 2025-06-14

4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridine
• D-5035
• EN300-1706310
• QUTZULRHECZGMR-UHFFFAOYSA-N
• AKOS015942506
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-trifluoromethyl pyridine
• 1096689-46-1
• 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyridine
• DTXSID70648998
• CS-0279223

• MDL： MFCD09607732
• Inchi： 1S/C12H15BF3NO2/c1-10(2)11(3,4)19-13(18-10)9-7-8(5-6-17-9)12(14,15)16/h5-7H,1-4H3
• InChI Key： QUTZULRHECZGMR-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(B2OC(C)(C)C(C)(C)O2)C=1)(F)F

Computed Properties

• Exact Mass: 273.11500
• Monoisotopic Mass: 273.1147934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 2.39960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester

Recent Advances in the Application of 4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester (CAS: 1096689-46-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester (CAS: 1096689-46-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid ester derivative, this compound serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic structures with potential therapeutic applications. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements involves the use of 4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester in the synthesis of kinase inhibitors. Researchers have demonstrated its efficacy in constructing pyridine-based scaffolds that selectively target protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of potent inhibitors for the epidermal growth factor receptor (EGFR), showing promising results in preclinical models of non-small cell lung cancer.

In addition to its applications in drug discovery, this boronic acid ester has also been employed in the development of novel imaging agents. A recent publication in Chemical Communications detailed its use as a precursor for fluorine-18 labeled compounds in positron emission tomography (PET) imaging. The trifluoromethyl group's unique properties allow for enhanced metabolic stability and improved imaging contrast, making it particularly valuable for diagnostic applications in oncology.

The compound's chemical stability and reactivity profile have also been subjects of recent investigation. A 2024 study in Organic Process Research & Development explored optimized synthetic routes for large-scale production of 4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester, addressing previous challenges in yield and purity. These process improvements have significant implications for its commercial availability and potential use in industrial-scale pharmaceutical manufacturing.

Emerging research has further expanded the applications of this compound into the realm of bioconjugation. Scientists have recently developed novel methods for its incorporation into antibody-drug conjugates (ADCs), leveraging its boronic acid functionality for selective targeting of cancer cells. This approach, reported in a 2023 Bioconjugate Chemistry paper, demonstrates the compound's potential in next-generation targeted therapies with reduced systemic toxicity.

Looking forward, the unique properties of 4-(Trifluoromethyl)pyridine-2-boronic acid pinacol ester continue to inspire innovative applications across multiple domains of chemical biology. Ongoing research is exploring its use in the development of covalent inhibitors, PROTACs (proteolysis targeting chimeras), and other emerging therapeutic modalities. As synthetic methodologies advance and our understanding of its reactivity deepens, this compound is poised to play an increasingly important role in pharmaceutical innovation.